3-(4-Fluorophenyl)-7-[[4-(trifluoromethyl)phenyl]methylsulfanyl]triazolo[4,5-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(4-Fluorophenyl)-7-[[4-(trifluoromethyl)phenyl]methylsulfanyl]triazolo[4,5-d]pyrimidine” is a complex organic molecule that contains several functional groups. It has a triazolopyrimidine core, which is a type of heterocyclic compound. This core is substituted with a 4-fluorophenyl group, a 4-trifluoromethylphenyl group, and a methylsulfanyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a triazolopyrimidine core, which is a bicyclic structure containing two nitrogen atoms in a five-membered ring fused to a six-membered pyrimidine ring. The 4-fluorophenyl and 4-trifluoromethylphenyl groups are aromatic rings, which could contribute to the compound’s stability and reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of fluorine atoms could affect its polarity and reactivity .Scientific Research Applications
Synthetic and Medicinal Perspectives The heterocyclic scaffold of triazolo[4,5-d]pyrimidine, akin to 3-(4-Fluorophenyl)-7-[[4-(trifluoromethyl)phenyl]methylsulfanyl]triazolo[4,5-d]pyrimidine, is noteworthy for its broad pharmacological activities. This includes roles in anticancer, antimicrobial, anti-tubercular therapies, and more, highlighting its versatility in medicinal chemistry. Several compounds with this core structure have reached clinical trials and are now marketed drugs, evidencing the scaffold's significant potential in drug development. The synthetic strategies for diversifying this scaffold demonstrate its adaptability in creating novel therapeutic agents, underscoring the importance of understanding its structure-activity relationships (Merugu, Cherukupalli, & Karpoormath, 2022).
Antibacterial Applications Research on derivatives of the triazolo[4,5-d]pyrimidine scaffold, such as 3-(4-Fluorophenyl)-7-[[4-(trifluoromethyl)phenyl]methylsulfanyl]triazolo[4,5-d]pyrimidine, demonstrates their efficacy as antibacterial agents. One study focused on the synthesis, crystal structure, and antibacterial activity of a novel pyrimidine derivative, showcasing its effectiveness against various bacterial strains. This research illuminates the scaffold's potential in addressing bacterial resistance and developing new antibacterial therapies (Lahmidi et al., 2019).
Antimycobacterial Potential The design and synthesis of fluorinated 1,2,4-triazolo[4,5-d]pyrimidine derivatives as antimycobacterial agents represent another significant application. One compound demonstrated potent inhibition against Mycobacterium tuberculosis, showcasing the scaffold's relevance in tackling tuberculosis. The non-toxic nature of these compounds to mammalian cells further underscores their therapeutic potential, providing a foundation for future drug development efforts aimed at combating tuberculosis (Abdel-Rahman, El-Koussi, & Hassan, 2009).
Structural and Spectroscopic Characterization The structural elucidation and characterization of triazolo[4,5-d]pyrimidine derivatives, including 3-(4-Fluorophenyl)-7-[[4-(trifluoromethyl)phenyl]methylsulfanyl]triazolo[4,5-d]pyrimidine, are crucial for understanding their chemical behavior and potential applications. Studies involving X-ray diffraction, spectroscopic techniques, and computational analyses contribute to the comprehensive understanding of these compounds. Such research not only aids in the development of new synthetic methodologies but also in the exploration of their applications in various fields, including materials science and pharmacology (Canfora et al., 2010).
Future Directions
properties
IUPAC Name |
3-(4-fluorophenyl)-7-[[4-(trifluoromethyl)phenyl]methylsulfanyl]triazolo[4,5-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11F4N5S/c19-13-5-7-14(8-6-13)27-16-15(25-26-27)17(24-10-23-16)28-9-11-1-3-12(4-2-11)18(20,21)22/h1-8,10H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJIAHQTWUBNCDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSC2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11F4N5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Fluorophenyl)-7-[[4-(trifluoromethyl)phenyl]methylsulfanyl]triazolo[4,5-d]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.